1-(1-(Thiophen-2-ylmethyl)piperidin-4-yl)-4-(5-(trifluoromethyl)pyridin-2-yl)piperazine

• IUPAC Name: 1-[1-(thiophen-2-ylmethyl)piperidin-4-yl]-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine
• InChI: InChI=1S/C20H25F3N4S/c21-20(22,23)16-3-4-19(24-14-16)27-11-9-26(10-12-27)17-5-7-25(8-6-17)15-18-2-1-13-28-18/h1-4,13-14,17H,5-12,15H2
• InChI Key: BDMXMFUGBJUJRL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C3=NC=C(C=C3)C(F)(F)F)CC4=CC=CS4
• Molecular Formula: C20H25F3N4S
• Molecular Weight: 410.5 g/mol

Description

1-(1-(Thiophen-2-ylmethyl)piperidin-4-yl)-4-(5-(trifluoromethyl)pyridin-2-yl)piperazine is a useful research compound. Its molecular formula is C20H25F3N4S and its molecular weight is 410.5. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications Compounds structurally related to "1-(1-(Thiophen-2-ylmethyl)piperidin-4-yl)-4-(5-(trifluoromethyl)pyridin-2-yl)piperazine" are frequently explored for their potential in drug discovery and development. For instance, derivatives of piperazine and pyrrolidine have been synthesized and evaluated for their antibacterial activities. These compounds, by virtue of their structural diversity, offer a platform for the development of new antimicrobial agents with possible unique mechanisms of action (Pitucha, M., Wujec, M., Dobosz, M., Kosikowska, U., & Malm, A., 2005) https://consensus.app/papers/synthesis-action-1aminomethyl-derivatives-pitucha/388f7d77267a5c50bd2a7dec5fef88fd/?utm_source=chatgpt.

Organic Synthesis and Chemical Biology The synthesis and functionalization of piperazine derivatives have been a focus of research due to their utility in chemical biology and as intermediates in organic synthesis. Kumar, S., Kumar, N., Roy, P., & Sondhi, S. (2013) reported on the efficient synthesis of piperazine-2,6-dione derivatives and their evaluation for anticancer activity. Such studies underscore the versatility of piperazine derivatives in synthesizing compounds with significant biological activities https://consensus.app/papers/synthesis-piperazine26dione-kumar/3b11b31d3b58503883c4c4137d73437c/?utm_source=chatgpt.

Pharmacological Research Piperazine-1-yl-1H-indazole derivatives are highlighted for their importance in medicinal chemistry, with studies demonstrating their synthesis and evaluation for biological activities. Such derivatives offer a foundation for the discovery of new therapeutic agents, showcasing the potential for compounds with the piperazine motif to act as lead structures in drug design (Balaraju, V., Kalyani, S., & Laxminarayana, E., 2019) https://consensus.app/papers/synthesis-docking-studies-fluorophenyl34pyridine2yl-balaraju/8db8e857bb2f59f1966a11eb0a45a785/?utm_source=chatgpt.